2-Chloro-N-[(2S,3R)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]propanamide

• IUPAC Name: 2-chloro-N-[(2S,3R)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]propanamide
• InChI: InChI=1S/C13H17ClN2O3/c1-8(14)13(17)16-10-5-6-19-12(10)9-3-4-11(18-2)15-7-9/h3-4,7-8,10,12H,5-6H2,1-2H3,(H,16,17)/t8?,10-,12+/m1/s1
• InChI Key: KLEYPCVBFYCUGQ-FVIPRIBZSA-N
• Canonical SMILES: CC(C(=O)NC1CCOC1C2=CN=C(C=C2)OC)Cl
• Isomeric SMILES: CC(C(=O)N[C@@H]1CCO[C@H]1C2=CN=C(C=C2)OC)Cl
• Molecular Formula: C13H17ClN2O3
• Molecular Weight: 284.74 g/mol

Description

2-Chloro-N-[(2S,3R)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]propanamide is a chemical compound that has been synthesized and studied for its potential scientific research applications. This compound belongs to the class of amides and has a molecular formula of C13H18ClNO3.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[(2S,3R)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]propanamide is not fully understood. However, it is believed to work by inhibiting the growth and proliferation of cancer cells. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-Chloro-N-[(2S,3R)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]propanamide has biochemical and physiological effects on cancer cells. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It may also induce apoptosis in cancer cells, which can lead to the death of the cancer cell.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-N-[(2S,3R)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]propanamide in lab experiments is its potential as an anticancer agent. It has been shown to have activity against certain types of cancer cells and may have potential as a drug candidate. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use as a drug candidate.

Future Directions

There are several future directions for the research and development of 2-Chloro-N-[(2S,3R)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]propanamide. One direction is to further investigate its mechanism of action and optimize its use as an anticancer agent. Another direction is to explore its potential as a drug candidate for other diseases. Additionally, research could be conducted to determine its potential as a diagnostic tool for cancer.

Synthesis Methods

The synthesis of 2-Chloro-N-[(2S,3R)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]propanamide involves the reaction of 2-(6-methoxypyridin-3-yl)oxirane-2-carboxamide with 2-chloropropanoyl chloride in the presence of a base. The reaction takes place in a solvent such as dichloromethane or chloroform and is typically carried out at room temperature. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

2-Chloro-N-[(2S,3R)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]propanamide has been studied for its potential applications in scientific research. One of the major areas of research is in the field of medicinal chemistry, where this compound has been investigated for its potential as a drug candidate. It has been shown to have activity against certain types of cancer cells and may have potential as an anticancer agent.